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Abstract
Manganese Tripeptide-1, a synthetic peptide complexed with manganese, has emerged as a

noteworthy ingredient in cosmetic and dermatological formulations. This technical guide

provides a comprehensive overview of its discovery, history, and proposed mechanisms of

action. Drawing parallels with the extensively studied Copper Tripeptide-1 (GHK-Cu), this

document elucidates the scientific rationale behind the use of manganese in this peptide

complex, focusing on its role in antioxidant defense, collagen synthesis, and the reduction of

hyperpigmentation. This guide summarizes available clinical data, details relevant experimental

protocols, and visualizes key signaling pathways to provide a thorough resource for

researchers, scientists, and drug development professionals.

Discovery and History
The development of Manganese Tripeptide-1 is a direct extension of the research into the

GHK peptide (glycyl-L-histidyl-L-lysine) and its copper complex, GHK-Cu. The foundational

discovery was made in 1973 by Dr. Loren Pickart, who isolated the GHK peptide from human

plasma. His research revealed that GHK had the ability to modulate gene expression in aged

liver cells, causing them to behave more like younger cells.

Further research demonstrated GHK's strong affinity for copper ions, forming the GHK-Cu

complex. This complex was found to have a wide range of biological activities, including

promoting wound healing, stimulating collagen and glycosaminoglycan synthesis, and

exhibiting anti-inflammatory and antioxidant effects.[1][2] The GHK peptide sequence itself is
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found in proteins of the extracellular matrix, such as the alpha-chain of collagen, and is

believed to be released during tissue injury to signal for repair.[3]

The conceptual leap to Manganese Tripeptide-1 stemmed from the understanding of

manganese's critical role as a cofactor for the mitochondrial antioxidant enzyme, manganese

superoxide dismutase (MnSOD). The hypothesis was that by complexing the GHK peptide with

manganese, it could serve as a carrier to deliver manganese to skin cells, thereby bolstering

their antioxidant defenses against oxidative stress, a key contributor to skin aging. While a

definitive "discovery" paper or patent specifically for Manganese Tripeptide-1 is not readily

available in the public domain, its emergence in cosmetic formulations is a logical progression

from the well-established science of GHK-Cu.

Physicochemical Properties
Property Value Source

Chemical Name

Manganese (2S)-6-amino-2-

[[(2S)-2-(2-aminoacetyl)amino-

3-(1H-imidazol-4-

yl)propanoyl]amino]hexanoate

PubChem CID: 169450580

Molecular Formula C₁₄H₂₂MnN₆O₄ PubChem CID: 169450580

Molecular Weight 397.3 g/mol PubChem CID: 169450580

Appearance
Not specified in available

literature
-

Solubility
Not specified in available

literature
-

Mechanism of Action
The biological effects of Manganese Tripeptide-1 are believed to be multifaceted, primarily

leveraging the synergistic actions of the GHK peptide and the manganese ion. The proposed

mechanisms of action fall into three main categories: antioxidant defense, stimulation of

extracellular matrix (ECM) synthesis, and reduction of hyperpigmentation.
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Antioxidant Defense via Manganese Superoxide
Dismutase (MnSOD) Activation
The primary and most direct proposed mechanism of action for Manganese Tripeptide-1 is its

role in supporting the function of MnSOD. MnSOD is a crucial antioxidant enzyme located in

the mitochondria, where it catalyzes the dismutation of superoxide radicals, highly reactive

byproducts of cellular respiration, into less harmful hydrogen peroxide. By delivering

manganese, an essential cofactor for MnSOD, Manganese Tripeptide-1 is thought to enhance

the activity of this enzyme, thereby protecting cells from oxidative damage induced by intrinsic

and extrinsic factors such as UV radiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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